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Compound of Interest

Compound Name: Ethyl thiazol-2-ylglycinate

Cat. No.: B15223357

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific molecule "ethyl thiazol-2-ylglycinate" is not
readily available in the surveyed literature. This guide focuses on the closely related and well-
documented compound, Ethyl 2-(2-aminothiazol-4-yl)glyoxylate, and other relevant thiazole
derivatives to provide a comprehensive technical overview for research and development.

Introduction

Thiazole-containing compounds are a cornerstone in medicinal chemistry, forming the
structural core of numerous therapeutic agents. The thiazole ring, a five-membered heterocycle
with nitrogen and sulfur atoms, is a versatile scaffold known for its diverse biological activities,
including antimicrobial, anti-inflammatory, and anticancer properties. This technical guide
provides an in-depth look at ethyl thiazolecarboxylate derivatives, with a specific focus on Ethyl
2-(2-aminothiazol-4-yl)glyoxylate, a key intermediate in the synthesis of various bioactive
molecules.

Core Compound Profile: Ethyl 2-(2-aminothiazol-4-
yl)glyoxylate

This section details the molecular and physical properties of Ethyl 2-(2-aminothiazol-4-
yl)glyoxylate, a significant building block in pharmaceutical synthesis.
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Property Value Citation(s)
Molecular Formula C7HsN203S [1112]
Molecular Weight 200.22 g/mol [1][2]
CAS Number 64987-08-2 [1][2]
ethyl 2-(2-amino-1,3-thiazol-4-
IUPAC Name [2]
yl)-2-oxoacetate
Ethyl 2-amino-4-
thiazoleglyoxylate, (2-Amino-
Synonyms ) ) [1]
1,3-thiazol-4-yl)(oxo)acetic
Acid Ethyl Ester
Physical Form Solid
Melting Point >148°C (decomposes) [1]
B Soluble in DMSO and
Solubility [1]

Methanol

Experimental Protocols

The synthesis of thiazole derivatives often employs the well-established Hantzsch thiazole

synthesis. Below are generalized protocols for the synthesis of related ethyl

thiazolecarboxylate compounds.

1. Hantzsch Synthesis of Ethyl 2-aminothiazole-4-carboxylate

This method involves the condensation of an a-halocarbonyl compound with a thioamide.

o Materials:

o Ethyl bromopyruvate

o Thiourea

o Ethanol (solvent)
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e Procedure:

o

Dissolve thiourea in ethanol in a round-bottom flask.
o Add ethyl bromopyruvate to the solution dropwise while stirring.

o Reflux the reaction mixture for several hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature.
o The product, ethyl 2-aminothiazole-4-carboxylate, will precipitate out of the solution.

o Filter the solid, wash with cold ethanol, and dry under vacuum to obtain the purified
product.

2. Synthesis of Ethyl 2-(thiazol-2-ylamino)acetate
e Materials:

o 2-aminothiazole

o Bromoethyl acetate

o Sodium bicarbonate

o Ethanol (solvent)

e Procedure:

[e]

Combine 2-aminothiazole, bromoethyl acetate, and sodium bicarbonate in absolute
ethanol.

[e]

Reflux the mixture for approximately 8 hours.[3]

o

After cooling, pour the reaction mixture into cold water.

[¢]

The product will separate as an oil. Extract the agueous mixture with diethyl ether.
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o Dry the ether extract over anhydrous magnesium sulfate and evaporate the solvent to
yield the oily product, ethyl 2-(thiazol-2-ylamino)acetate.[3]

Visualization of Synthetic Pathway

The following diagram illustrates a generalized workflow for the Hantzsch synthesis of a
substituted thiazole.
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Generalized Hantzsch Thiazole Synthesis Workflow.

Applications in Drug Development and Research

Ethyl thiazolecarboxylate derivatives are pivotal intermediates in the synthesis of a wide array
of pharmacologically active compounds.

o Antibacterial Agents: Ethyl 2-(2-aminothiazol-4-yl)glyoxylate is a crucial building block in the
synthesis of cephalosporin antibiotics. The aminothiazole moiety is a common feature in the
side chains of third and fourth-generation cephalosporins, enhancing their antibacterial
spectrum and potency.

o Anti-inflammatory and Antiallergic Agents: This class of compounds has been utilized in the
development of novel anti-inflammatory and antiallergic drugs.[1] The thiazole nucleus can
be modified to interact with various biological targets involved in inflammatory pathways.
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» Anticancer Drug Discovery: The 2-aminothiazole scaffold is a privileged structure in the
design of anticancer agents.[4] Derivatives have been synthesized and evaluated for their
ability to inhibit cancer cell proliferation through various mechanisms, including the disruption
of signaling pathways crucial for tumor growth.

 Signaling Pathway Modulation: Thiazole-containing molecules have been shown to interact
with a variety of biological targets, including enzymes and receptors, thereby modulating
cellular signaling pathways.[5] Their ability to engage in hydrogen bonding and other non-
covalent interactions makes them effective ligands for protein binding sites. Research in this
area continues to uncover new therapeutic applications for this versatile class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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